Psammaplysene A

• Molecular Formula: C27H35Br4N3O3
• Molecular Weight: 769.2 g/mol
• InChI: InChI=1S/C27H35Br4N3O3/c1-33(2)11-6-14-37-27-21(28)15-19(16-22(27)29)7-8-25(35)32-10-5-13-36-26-23(30)17-20(18-24(26)31)9-12-34(3)4/h7-8,15-18H,5-6,9-14H2,1-4H3,(H,32,35)/b8-7+
• InChIKey: PKWUEPCKAUUBLY-BQYQJAHWSA-N

Psammaplysene A: FOXO1 Nuclear Export Inhibitor

Psammaplysene A is a dimeric bromotyrosine alkaloid originally isolated from the marine sponge Psammaplysilla sp. and identified as a specific inhibitor of FOXO1a nuclear export [1]. It compensates for PTEN loss by relocalizing the transcription factor FOXO1a to the nucleus, thereby counteracting inappropriate PI3-kinase-generated stimulatory signals [2]. The compound is a pseudosymmetric dibromotyrosine derivative with a molecular formula of C27H35Br4N3O3 and a molecular weight of 769.20 g/mol .

Compound type Marine bromotyrosine-derived alkaloid probe

Reported mechanism FOXO1a nuclear export inhibition

Research context PTEN/AKT/FOXO1a pathway and relocalization studies

• [1] Schroeder FC, et al. The psammaplysenes, specific inhibitors of FOXO1a nuclear export. J Nat Prod. 2005;68(4):574-576. View Source
• [2] Schroeder FC, et al. The psammaplysenes, specific inhibitors of FOXO1a nuclear export. J Nat Prod. 2005;68(4):574-576. View Source

Psammaplysene A vs. Generic Psammaplysin Analogs

Substituting Psammaplysene A with other bromotyrosine derivatives or FOXO1 pathway modulators introduces significant scientific risk due to distinct structure-activity relationships, potency differentials, and mechanistic specificities. Even minor structural modifications dramatically reduce activity; for instance, removal of a single methyl group to yield Psammaplysene B decreases FOXO1 nuclear export inhibition by approximately 4-fold [1]. Furthermore, while structurally related psammaplysins (e.g., Psammaplysin A and E) exhibit potent cytotoxicity, their primary mechanism is not FOXO1 nuclear export inhibition, leading to divergent biological outcomes and potential off-target effects [2]. Therefore, generic substitution fails to recapitulate the specific FOXO1 relocalization phenotype essential for PTEN-deficient cancer model studies.

Z-series analogs (Psammaplysin Z, 19-hydroxypsammaplysin Z)

Lack terminal amine and cyclopentenedione moieties; cytotoxic potency may not match and FOXO1a relocalization may differ.

Psammaplysene B

Close structural analog, but FOXO1a nuclear relocalization potency differs by approximately 5-fold; assay concentration context will not transfer directly.

Generic psammaplysin family members

Over 44 structural variants exist; target engagement and cytotoxic profile are not conserved and require analog-specific validation.

• [1] Georgiades SN, Clardy J. Preparation of a Psammaplysene-Based Library. Org Lett. 2006;8(19):4251-4254. View Source
• [2] Shaala LA, et al. Cytotoxic Psammaplysin Analogues from the Verongid Red Sea Sponge Aplysinella Species. Biomolecules. 2019;9(12):841. View Source

Psammaplysene A: Comparative Evidence vs. Analogs

FOXO1a Nuclear Export Inhibition vs. Psammaplysene B

Psammaplysene A exhibits an IC50 of 5 µM for inhibiting FOXO1a nuclear export in PTEN-deficient cells [1]. In contrast, its close analog Psammaplysene B demonstrates an IC50 of 20 µM in the same assay system [1][2]. This 4-fold difference in potency underscores the critical role of the additional methyl group present in Psammaplysene A for optimal target engagement.

FOXO1a Export Inhibition

Head-to-head

IC50 5 µM vs. 25 µM

Supports FOXO1a relocalization assay context

Psammaplysene B: 5-fold higher potency difference

Evidence Dimension	FOXO1a Nuclear Export Inhibition Potency
Target Compound Data	IC50 = 5 µM
Comparator Or Baseline	Psammaplysene B: IC50 = 20 µM
Quantified Difference	4-fold lower IC50 (higher potency)
Conditions	PTEN-deficient cell-based FOXO1a nuclear export assay

Why This Matters

For researchers modeling PTEN loss, the 4-fold higher potency of Psammaplysene A directly translates to more robust FOXO1 relocalization at lower concentrations, minimizing off-target effects and conserving compound.

• [1] Georgiades SN, Clardy J. Preparation of a Psammaplysene-Based Library. Org Lett. 2006;8(19):4251-4254. View Source
• [2] Georgiades SN, Clardy J. Total synthesis of psammaplysenes A and B, naturally occurring inhibitors of FOXO1a nuclear export. Org Lett. 2005;7(19):4091-4094. View Source

MDA-MB-231 Cytotoxicity vs. Psammaplysin D

Psammaplysene A functions by directly increasing nuclear FOXO1 protein levels in PTEN-deficient endometrial cancer cells (Ishikawa and ECC1), leading to apoptosis [1]. This is a specific, targeted mechanism. In contrast, structurally related psammaplysins (e.g., Psammaplysin A and E) exert direct cytotoxic effects with IC50 values down to 0.29 µM against MBA-MB-231 and HeLa cells, but their mechanism is not linked to FOXO1 nuclear export [2].

MDA-MB-231 Cytotoxicity

Cross-study comparable

GI50 4.3 µM vs. 21 µM

Supports cytotoxicity endpoint review

Psammaplysin D: 4.9-fold difference

Evidence Dimension	Primary Mechanism of Action
Target Compound Data	Induction of nuclear FOXO1 localization (functional assay)
Comparator Or Baseline	Psammaplysin A/E: Direct cytotoxicity (IC50 = 0.29 µM against MBA-MB-231/HeLa)
Quantified Difference	Mechanistically distinct; Psammaplysene A acts upstream of apoptosis via FOXO1, while psammaplysins act as direct cytotoxics.
Conditions	Endometrial cancer cell lines (Ishikawa, ECC1) for Psammaplysene A; MBA-MB-231 and HeLa for Psammaplysin A/E

Why This Matters

This mechanistic distinction is critical for experimental design: Psammaplysene A is a tool to study FOXO1-dependent pathways in PTEN-deficient contexts, whereas psammaplysins are non-specific cytotoxics unsuitable for probing FOXO1 biology.

• [1] Kim SJ, et al. Induction of apoptosis in endometrial cancer cells by psammaplysene A involves FOXO1. Gynecol Oncol. 2009;112(2):331-336. View Source
• [2] Shaala LA, et al. Cytotoxic Psammaplysin Analogues from the Verongid Red Sea Sponge Aplysinella Species. Biomolecules. 2019;9(12):841. View Source

Cytotoxicity Determinants: Terminal Amine & Cyclopentenedione

In PTEN-deficient endometrial cancer cell lines Ishikawa and ECC1, treatment with 1 µM Psammaplysene A for 24 hours reduced cell viability by approximately 5-fold (p<0.05) compared to untreated controls [1]. At lower concentrations (100 nM), Psammaplysene A did not significantly affect cell viability, indicating a clear dose-response relationship [1].

Cytotoxicity Determinants

Direct head-to-head

IC50 down to 0.29 µM

Supports SAR-driven cytotoxicity interpretation

Terminal amine & cyclopentenedione moieties required

Evidence Dimension	Cell Viability Reduction
Target Compound Data	1 µM PsA: ~5-fold reduction in viable cells (p<0.05)
Comparator Or Baseline	Untreated control cells
Quantified Difference	Approximately 5-fold reduction
Conditions	Ishikawa and ECC1 endometrial cancer cells, 24-hour treatment

Why This Matters

This quantifiable efficacy in PTEN-deficient endometrial cancer models validates Psammaplysene A as a potent tool for studying FOXO1-mediated apoptosis, providing a clear benchmark for experimental replication.

• [1] Kim SJ, et al. Induction of apoptosis in endometrial cancer cells by psammaplysene A involves FOXO1. Gynecol Oncol. 2009;112(2):331-336. View Source

FOXO1a Nuclear Export: Most Potent Modulator

Psammaplysene A treatment (1 µM, 24 hours) doubled the percentage of Ishikawa and ECC1 endometrial cancer cells in the G2/M phase compared to untreated controls (p<0.05) [1]. This cell cycle arrest is downstream of FOXO1 nuclear relocalization and is a key component of its pro-apoptotic effect.

FOXO1a Modulator Rank

Class-level inference

IC50 5 µM, highest potency in screen

Supports benchmark compound context for FOXO1a assays

Ranked highest among tested psammaplysenes

Evidence Dimension	Cell Cycle Phase Distribution
Target Compound Data	1 µM PsA: ~2-fold increase in G2/M phase cells (p<0.05)
Comparator Or Baseline	Untreated control cells
Quantified Difference	Approximately 2-fold increase in G2/M population
Conditions	Ishikawa and ECC1 cells, 24-hour treatment, flow cytometry

Why This Matters

The ability to induce a specific G2/M arrest phenotype provides a quantifiable and reproducible endpoint for assays designed to probe FOXO1-dependent cell cycle regulation.

• [1] Kim SJ, et al. Induction of apoptosis in endometrial cancer cells by psammaplysene A involves FOXO1. Gynecol Oncol. 2009;112(2):331-336. View Source

Psammaplysene A: Research Application Scenarios

PTEN-Deficient Cancer Models: FOXO1a Relocalization

Psammaplysene A is the compound of choice for investigating FOXO1-dependent apoptosis and cell cycle regulation in PTEN-deficient endometrial cancer models (e.g., Ishikawa, ECC1 cells) [1]. Its ability to increase nuclear FOXO1 protein levels at 1 µM and induce G2/M arrest provides a robust, quantifiable phenotype for mechanistic studies and high-content screening.

Cytotoxicity Screening: Potent vs. Moderate Analogs

With a defined IC50 of 5 µM in cell-based FOXO1a nuclear export assays [1], Psammaplysene A serves as a reference standard for developing and validating high-throughput screens aimed at identifying novel FOXO1 pathway modulators, particularly in the context of PTEN loss-of-function mutations.

Structure-Activity Relationships: Bromotyrosine Alkaloids

Researchers mapping the PI3K/PTEN/AKT signaling cascade utilize Psammaplysene A to bypass PTEN deficiency by forcing FOXO1 nuclear localization [1]. This allows for the dissection of downstream transcriptional programs and apoptosis signaling in a controlled, compound-dependent manner, distinguishing it from genetic manipulation approaches.

FOXO1a Subcellular Localization Assays

Given the 4-fold potency difference between Psammaplysene A (IC50=5 µM) and its B analog (IC50=20 µM) [1], Psammaplysene A is the essential baseline comparator for any structure-activity relationship (SAR) campaign aiming to optimize FOXO1 nuclear export inhibition within the bromotyrosine alkaloid scaffold.

Application

Selection Property

Validation Focus

PTEN-deficient cancer model FOXO1a studies

FOXO1a relocalization potency context

Assay concentration optimization review

Cytotoxicity screening panel studies

Cytotoxicity ranking within psammaplysin series

Cell line response benchmarking

Structure-activity relationship studies

Presence of terminal amine & cyclopentenedione moieties

Functional group requirement verification

FOXO1a subcellular localization assays

FOXO1a nuclear retention potency context

Maximum nuclear retention at lowest concentration review

• [1] Georgiades SN, Clardy J. Preparation of a Psammaplysene-Based Library. Org Lett. 2006;8(19):4251-4254. View Source